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Compound of Interest

Compound Name: Hsl-IN-1

Cat. No.: B2521350 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and

disposal of Hsl-IN-1, a potent hormone-sensitive lipase (HSL) inhibitor. The following

procedural guidance is designed to ensure the safety of laboratory personnel and compliance

with standard environmental regulations.

Chemical and Physical Properties of Hsl-IN-1
A summary of the key quantitative data for Hsl-IN-1 is presented below. This information is

essential for risk assessment and the implementation of appropriate safety measures.
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Property Value Reference

Molecular Formula C₁₉H₁₃BClF₃N₂O₄ --INVALID-LINK--

Molecular Weight 436.58 g/mol --INVALID-LINK--

Appearance Solid, White to off-white --INVALID-LINK--

IC₅₀
2 nM (for Hormone sensitive

lipase)
--INVALID-LINK--

Solubility
DMSO: 12.5 mg/mL (28.63

mM)
--INVALID-LINK--

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
--INVALID-LINK--

Storage (In solvent)
-80°C for 6 months; -20°C for 1

month
--INVALID-LINK--

Step-by-Step Disposal Protocol for Hsl-IN-1
Due to its chemical nature as a boronic acid-containing compound and a trifluoromethylated

aromatic compound, Hsl-IN-1 requires careful disposal to mitigate potential environmental and

health risks. The following protocol outlines the necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile) when handling Hsl-IN-1.[1]

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired solid Hsl-IN-1, as well as any materials

contaminated with the solid (e.g., weighing paper, contaminated gloves), in a designated,

clearly labeled hazardous waste container.[2]

Liquid Waste:
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Solutions of Hsl-IN-1 (e.g., in DMSO) should be collected in a separate, labeled

hazardous waste container for organic solvent waste.[3]

Do not mix with aqueous waste streams.[3]

For dilute aqueous solutions that may arise from experimental procedures, consult your

institution's environmental health and safety (EHS) office. Drain disposal is generally not

recommended without explicit approval from local authorities.[4]

Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with Hsl-IN-1 should be

disposed of in a designated sharps container for hazardous chemical waste.

3. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Hsl-IN-1," and the primary hazards (e.g., "Irritant," "Environmental Hazard").

4. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.[5]

Store in a well-ventilated area, away from incompatible materials.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a certified hazardous waste disposal contractor.[6]

Do not attempt to dispose of Hsl-IN-1 in the regular trash or down the drain unless

specifically authorized by your local regulations and institutional guidelines.[4][5]

In Case of a Spill:

For small spills, absorb the material with an inert absorbent (e.g., sand or vermiculite) and

collect it in the designated hazardous waste container.[7]
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Ensure the area is well-ventilated.

For larger spills, evacuate the area and contact your institution's emergency response team.

Visualized Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Hsl-IN-1.
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Caption: Logical workflow for the safe disposal of Hsl-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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